Cas no 2121511-66-6 ((2-Bromo-5-chloropyridin-3-yl)boronic acid)

(2-Bromo-5-chloropyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its distinct halogenated pyridine structure enables selective functionalization, making it valuable in pharmaceutical and agrochemical research. The compound exhibits good stability under standard handling conditions and demonstrates reliable reactivity with various aryl halides and pseudohalides. Its dual halogen substituents (bromo and chloro) offer additional sites for further derivatization, enhancing its utility in complex molecule construction. The boronic acid moiety ensures efficient transmetalation in palladium-catalyzed reactions, contributing to high yields and selectivity. This reagent is particularly useful in the development of active pharmaceutical ingredients (APIs) and advanced materials.
(2-Bromo-5-chloropyridin-3-yl)boronic acid structure
2121511-66-6 structure
Product Name:(2-Bromo-5-chloropyridin-3-yl)boronic acid
CAS No:2121511-66-6
MF:C5H4BBrClNO2
MW:236.258759498596
MDL:MFCD18257845
CID:4638757
Update Time:2025-06-07

(2-Bromo-5-chloropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-bromo-5-chloropyridin-3-yl)boronic acid
    • 2-BROMO-5-CHLOROPYRIDINE-3-BORONIC ACID
    • WJD51166
    • V9947
    • (2-Bromo-5-chloropyridin-3-yl)boronic acid
    • MDL: MFCD18257845
    • Inchi: 1S/C5H4BBrClNO2/c7-5-4(6(10)11)1-3(8)2-9-5/h1-2,10-11H
    • InChI Key: BGSVCRJTLJKVJJ-UHFFFAOYSA-N
    • SMILES: BrC1C(B(O)O)=CC(=CN=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Topological Polar Surface Area: 53.4

(2-Bromo-5-chloropyridin-3-yl)boronic acid Pricemore >>

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